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An In-depth Technical Guide to the Safety Data Sheet for 2-Hydroxyethyl acrylate (HEA)

Introduction: A Molecule of Dual Nature

2-Hydroxyethyl acrylate (HEA), with CAS Number 818-61-1, is a bifunctional monomer of
significant industrial importance.[1][2] Its structure, containing both a reactive acrylate group
and a primary hydroxyl group, allows it to be a versatile building block in the synthesis of a wide
array of polymers.[2][3] HEA is a critical component in the production of coatings, adhesives,
resins, and biomedical materials, where it imparts properties like adhesion, flexibility, and
chemical resistance.[2][4]

However, this high reactivity is also the source of its significant health and safety hazards.
Understanding the Safety Data Sheet (SDS) for HEA is not merely a regulatory formality; it is a
critical necessity for ensuring the safety of researchers, scientists, and all personnel who
handle this chemical. This guide provides an in-depth analysis of the core information within the
HEA SDS, emphasizing the scientific rationale behind the safety protocols to empower
professionals in its safe application.

Section 1: Chemical Identification
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Proper identification is the first step in chemical safety. HEA is known by several synonyms,
and it is crucial to recognize them to ensure all relevant safety information is consulted.

Identifier Value

Chemical Name 2-Hydroxyethyl acrylate
CAS Number 818-61-1[1][5]
Molecular Formula C5H803[4][6]

Molar Mass 116.11 g/mol [1][6]

HEA, Ethylene glycol monoacrylate, 2-
Common Synonyms
(Acryloyloxy)ethanol[1][7]

Section 2: Hazard Identification & GHS
Classification

2-Hydroxyethyl acrylate is classified as a hazardous substance under the Globally
Harmonized System (GHS). Its hazards are multifaceted, affecting multiple routes of exposure
and posing both acute and chronic risks. The GHS classification underscores the necessity for
stringent safety measures.[5]
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Hazard Class Category Hazard Statement

- H311: Toxic in contact with
Acute Toxicity, Dermal Category 3

skin[5][8]
. H302: Harmful if swallowed[5]
Acute Toxicity, Oral Category 4 5]
) ) o H314: Causes severe skin
Skin Corrosion/Irritation Category 1C
burns and eye damage[5][8]
) H318: Causes serious eye
Serious Eye Damage Category 1
damage[5]
) L H317: May cause an allergic
Skin Sensitization Category 1 ) ]
skin reaction[5][8]
i H400: Very toxic to aquatic
Aquatic Hazard (Acute) Category 1

life[5][8]

The following pictograms visually communicate these core dangers:

Caption: GHS Pictograms for 2-Hydroxyethyl Acrylate.

Section 3: Composition and the Critical Role of
Inhibitors

Commercial HEA is typically supplied with a polymerization inhibitor, most commonly
Monomethyl Ether of Hydroquinone (MEHQ).[5] This is not an impurity but a critical component
for safety. The acrylate functional group in HEA is highly susceptible to free-radical
polymerization. This process is exothermic and can become self-accelerating, leading to a
dangerous increase in temperature and pressure inside a sealed container, potentially causing
violent rupture.[1]

Mechanism of Inhibition: MEHQ functions by quenching free radicals that initiate the
polymerization process. Crucially, this inhibitory action requires the presence of dissolved
oxygen.[6][7] This is a counter-intuitive but vital safety detail: HEA must never be stored under
an inert atmosphere (e.g., nitrogen or argon), as this would render the stabilizer ineffective.
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Section 4: First-Aid Measures: An Emergency
Response Protocol

Due to its corrosive and toxic nature, immediate and appropriate first aid is critical following any

exposure to HEA.

Exposure Event

Rinse mouth with water.

Immediately flush eyes with water
for at least 15 minutes.
Hold eyelids open. Do NOT induce vomiting.
Remove contact lenses if possible. Risk of aspiration and perforation.
Give 1-2 glasses of water to drink.

Inhalation

Move to Fresh Air

/

Keep warm and at rest
in a half-upright position.

/

Administer oxygen if breathing is difficult.
Provide artificial respiration if not breathing.

Skin Contact

Immediately remove all
contaminated clothing.
Rinse skin with large amounts
of water for at least 15 minutes.

Seek Immediate Medical Attention

Click to download full resolution via product page
Caption: Emergency First-Aid Workflow for HEA Exposure.
Key Protocols:

¢ Inhalation: Remove the individual from the exposure area to fresh air immediately.[5][9] If
breathing is difficult or has stopped, trained personnel should provide artificial respiration or

oxygen.[10]

© 2026 BenchChem. All rights reserved. 4/11 Tech Support


https://www.benchchem.com/product/b7721392/docs?utm_src=pdf-body-img#2-hydroxyethyl-acrylate-safety-data-sheet-sds
https://gjchemical.com/siteimages/ProductImages/178811.pdf
https://www.inchem.org/documents/icsc/icsc/eics1723.htm
https://pim-resources.coleparmer.com/sds/00549.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7721392?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Skin Contact: This is a primary exposure route. Immediately flush the affected area with
copious amounts of water for at least 15 minutes while removing all contaminated clothing
and shoes.[5][9] HEA can be absorbed through the skin, contributing to systemic toxicity.[9]

o Eye Contact: HEA causes severe eye damage.[5] Flush eyes immediately with water for at
least 15 minutes, holding the eyelids open to ensure complete irrigation.[5] Remove contact
lenses after the initial flush if it can be done easily.

 Ingestion: Do NOT induce vomiting, as this can cause aspiration of the corrosive material
into the lungs (chemical pneumonitis) and potential perforation of the esophagus.[9][11]
Rinse the mouth and have the person drink one or two glasses of water.[9]

In all cases of exposure, immediate medical attention is required.[5][9]

Section 5: Fire-Fighting Measures

HEA is a combustible liquid with a flash point of approximately 101°C.[9] The primary danger in
a fire is not just combustion, but the risk of runaway polymerization. Heating can cause a rapid
increase in pressure within containers, leading to a risk of explosion.[9][12]

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide (CO2).[1][13] Water spray is effective for cooling containers exposed to fire to
prevent over-pressurization.[9]

o Specific Hazards: Containers may rupture violently if heated.[1] The substance may
polymerize exothermically.

o Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)
and full protective chemical-resistant clothing.[1]

Section 6: Accidental Release Measures

A spill of HEA requires immediate and careful handling to protect personnel and the
environment.

e Personal Precautions: Evacuate the area.[8] Wear appropriate PPE, including chemical-
resistant gloves (e.g., PVC), apron, eye protection, and respiratory protection.[3] Avoid
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breathing vapors.

o Containment and Cleanup: For a major spill, alert the fire brigade.[8] Stop the leak if it is safe
to do so. Contain the spill using inert absorbent materials like sand, earth, or vermiculite.[8]
Collect the absorbed material into labeled containers for proper disposal. Do not allow the
chemical to enter drains or waterways, as it is very toxic to aquatic life.[9][13]

Section 7: Handling and Storage - The Key to
Preventing Polymerization

Safe handling and storage are paramount for preventing hazardous incidents. The protocols
are designed specifically to maintain the stability of the inhibited monomer.

Safe Storage Conditions Hazardous Conditions

2-HEA Monomer
Stabilizer Ineffective

Heat / Sunlight / Contaminants Inert Gas Atmosphere
(e.g., Peroxides, Iron lons) (No Oxygen)

\

Runaway Polymerization
(Heat + Pressure)

2-HEA Monomer MEHQ Stabilizer Presence of Air (Oxygen) Temperature < 35°C Store in the Dark

Stable Liquid

Transition [f

-~ . Stabilizer Ineffective
=~ conditions fail

Click to download full resolution via product page
Caption: Logical Flowchart for Safe Storage of 2-Hydroxyethyl Acrylate.

Core Storage Requirements:
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» Store Under Air: Never use an inert gas blanket. The presence of oxygen is essential for the
MEHQ inhibitor to function.[6][7] For long-term storage, it may be necessary to replenish the
dissolved oxygen.

o Temperature Control: Storage temperature must not exceed 35°C.[6][7] Higher temperatures
increase the rate of peroxide formation and potential for polymerization.

» Avoid Contamination: Keep away from incompatible materials such as acids, bases, metals,
peroxides, and other reducing agents.[11] Iron(lll) ions, which can be introduced from rust in
carbon steel tanks, can act as a weak polymerization initiator.[6][7] For this reason, stainless
steel is the preferred material for storage tanks and pipes.[6][7]

e Inventory Management: Employ a strict "first-in, first-out” principle to avoid over-storage.[6]
The material should ideally be consumed within 6 months, as trace impurities like Ethylene
Glycol Diacrylate can increase over time.[6]

Section 8: Exposure Controls & Personal Protection

Engineering controls and personal protective equipment (PPE) are the primary means of
protecting laboratory personnel.

Recommended Personal Protective
Equipment (PPE)

Task / Condition

G | Handling / Pouri Chemical splash goggles or face shield, elbow-
eneral Handlin ourin
d g length PVC gloves, lab coat or overalls.[8]

Risk of Splashing As above, plus a PVC apron.[8]

Use within a chemical fume hood. Respiratory
Working with Heated Material or Aerosols protection (NIOSH/MSHA approved respirator)
may be required.[10]

Full chemical protective suit and self-contained

Emergency Spill Response )
breathing apparatus (SCBA).[8]

Engineering Controls: Always handle HEA in a well-ventilated area, preferably within a
chemical fume hood, to keep airborne concentrations low.[8][10] Eyewash stations and safety
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showers must be readily accessible.[8][11]

Section 9: Physical and Chemical Properties

This data is essential for designing experiments and for predicting the behavior of the chemical
under various conditions.

Property Value

Appearance Clear, colorless liquid[1]

Odor Characteristic, pungent, ester-like[2]
Boiling Point ~200 °C

Melting Point <-60 °C[4]

Flash Point 101 °C (214 °F)[9]

Density ~1.106 g/cm? at 25 °C[4]

Solubility in Water Miscible[1][2][4]

Vapor Density >1 (Heavier than air)[1]

Section 10 & 11: Stability, Reactivity & Toxicology

Reactivity: The primary reactivity hazard is polymerization. This can be initiated by heat, direct
sunlight, and contamination with peroxides or other initiators.[9][12]

Toxicological Summary: HEA is toxic through multiple routes. It causes severe burns to skin
and eyes upon contact.[14] It is harmful if swallowed and toxic if absorbed through the skin.[5]
[10] A significant long-term risk is skin sensitization; repeated or prolonged contact can lead to
an allergic reaction in susceptible individuals.[8][9]

Endpoint Species Value
LD50, Oral Rat 540 - 548 mg/kg[11][14][15]
LD50, Dermal Rat > 1000 mg/kg[11][13]
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Conclusion: A Mandate for Diligence

The Safety Data Sheet for 2-Hydroxyethyl acrylate paints a clear picture of a highly useful but
hazardous chemical. Its reactivity, while beneficial for polymer synthesis, demands a rigorous
and informed approach to safety. For the researcher, scientist, and drug development
professional, the SDS is not just a document but a dynamic guide to safe practice. By
understanding the underlying chemical principles—particularly the mechanism of
polymerization and its inhibition—personnel can move beyond rote compliance to a state of
active, intelligent safety management, ensuring both scientific progress and personal well-
being.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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